Cas no 1198-71-6 (Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate)

• Product Name: Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate
• CAS No: 1198-71-6
• MF: C₇H₇Br₂NO₂
• MW: 296.943980455399
• MDL: MFCD25956429
• CID: 2020475
• PubChem ID: 360185
• Update Time: 2025-10-29

Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibrom-1-methyl-pyrrol-2-carbonsaeure-methylester
• 4,5-dibromo-1-methyl-pyrrole-2-carboxylic acid methyl ester
• methyl 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylate
• methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate
• N-methyl-4,5-dibromopyrrole-2-carboxylate
• .4,5-Dibrom-1-methyl-pyrrol-2-carbonsaeure-methylester
• .4,5-dibromo-1-methyl-pyrrole-2-carboxylic acid methyl ester
• .N-methyl-4,5-dibromopyrrole-2-carboxylate
• 1H-Pyrrole-2-carboxylic acid, 4,5-dibromo-1-methyl-, methyl ester
• NSC622156
• UTOZAUBXQWRZIF-UHFFFAOYSA-N
• TRA0085769
• FCH2346213
• methyl N-methyl-dibromopyrrole-carboxyla
• SY033326
• NCI60_006449
• Methyl-4,5-dibromocarboxylic acid methyl ester
• Methy
• FT-0737414
• AMY20559
• SCHEMBL1518390
• Methyl 4 pound not5-Dibromo-1-methylpyrrole-2-carboxylate
• CHEMBL598919
• MFCD25956429
• CS-0442188
• AKOS027256710
• AC2432
• CS-11925
• 1198-71-6
• BAA19871
• A892395
• NSC-622156
• Methyl4,5-Dibromo-1-methylpyrrole-2-carboxylate
• SB62495
• Methyl-45-dibromocarboxylic acid methyl ester
• Methyl 4,5-dibromo-1-methyl-1H-pyrrole-2-carboxylic acid
• Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylic acid
• DA-32537
• Methyl-45-dibromocarboxylate methyl ester
• Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate

• MDL： MFCD25956429
• Inchi： 1S/C7H7Br2NO2/c1-10-5(7(11)12-2)3-4(8)6(10)9/h3H,1-2H3
• InChI Key： UTOZAUBXQWRZIF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OC)N1C)Br

Computed Properties

• Exact Mass: 294.88400
• Monoisotopic Mass: 294.88435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 31.2

Experimental Properties

• PSA: 31.23000
• LogP: 2.33670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate

Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate (CAS No. 1198-71-6): An Overview

Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate (CAS No. 1198-71-6) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies due to its potential applications in drug discovery and materials science.

The chemical structure of Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate consists of a pyrrole ring substituted with two bromine atoms at the 4 and 5 positions and a methyl group at the 1 position. The carboxylate moiety is esterified with a methyl group, making it a valuable intermediate in synthetic chemistry. The presence of bromine atoms imparts unique reactivity and stability properties to the molecule, which can be exploited in various chemical transformations.

Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for the synthesis of Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have significantly improved the yield and purity of the final product. These methods not only enhance the accessibility of the compound but also reduce environmental impact by minimizing waste generation.

In the realm of pharmaceutical research, Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate has shown promise as a lead compound for the development of novel therapeutics. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been investigated for its ability to modulate enzymes associated with neurodegenerative disorders and cancer. The bromine substituents on the pyrrole ring contribute to its binding affinity and selectivity towards target proteins, making it an attractive candidate for further optimization.

Beyond its pharmaceutical applications, Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Research has shown that derivatives of this compound can be used to enhance the performance of organic solar cells by improving charge transport and stability. The ability to fine-tune the electronic properties through chemical modifications opens up new possibilities for developing advanced materials with tailored functionalities.

The safety profile of Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate is another critical aspect that has been extensively studied. Toxicological evaluations have indicated that it exhibits low toxicity when handled under appropriate conditions. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings and industrial applications.

In conclusion, Methyl 4,5-dibromo-1-methylpyrrole-2-carboxylate (CAS No. 1198-71-6) is a multifaceted compound with a wide range of applications in chemistry, biology, and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers working on drug discovery and advanced materials development. As ongoing research continues to uncover new properties and applications, this compound is poised to play a significant role in advancing scientific knowledge and technological innovation.